4-(Hydroxymethyl)-1-naphthoic acid

• CAS No.: 57322-46-0
• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 4-(hydroxymethyl)naphthalene-1-carboxylic acid
• InChI: InChI=1S/C12H10O3/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6,13H,7H2,(H,14,15)
• InChI Key: KTPCEPWBURBLPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2C(=O)O)CO

Description

4-(Hydroxymethyl)-1-naphthoic acid is a useful research compound. Its molecular formula is C12H10O3 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromomethylnaphthoic acid (16 g, 160 mmol) in an aqueous solution of K2CO3 (10%, 100 mL) was stirred at 70° C. for 30 minutes. The reaction mixture was cooled and made acidic with conc. HCl. The resulting precipitate was filtered and dried to give the desired product as a yellow solid in quantitative yield.

Synthesis routes and methods II

Procedure details

To a solution of methyl 4-(hydroxymethyl)-1-naphthalenecarboxylate (700 mg, 3.24 mmol) in methanol (10 ml) was added 1N aqueous sodium hydroxide solution (3.24 ml, 3.24 mmol) and the mixture was stirred overnight at room temperature. 1N Hydrochloric acid was added to the reaction solution (5 ml) and the mixture was extracted with ethyl acetate (50 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was recrystallized from ethyl acetate-hexane to give 4-(hydroxymethyl)-1-naphthalenecarboxylic acid (570 mg, 87%).